Cas no 68435-07-4 (Methyl 3-hydroxyadamantane-1-carboxylate)

• Product Name: Methyl 3-hydroxyadamantane-1-carboxylate
• CAS No: 68435-07-4
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• MDL: MFCD01838249
• CID: 523792
• PubChem ID: 144304
• Update Time: 2025-11-01

Methyl 3-hydroxyadamantane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-hydroxyadamantane-1-carboxylate
• METHYL 3-HYDROXY-1-ADAMANTANECARBOXYLATE
• Tricyclo[3.3.1.13,7]decane-1-carboxylicacid, 3-hydroxy-, methyl ester
• Z25060441
• A867042
• SCHEMBL5608439
• BEBYNYCNFDDIFE-UHFFFAOYSA-N
• MFCD01838249
• AKOS016845631
• Methyl3-hydroxyadamantane-1-carboxylate
• HMS641C02
• DTXSID60988052
• CS-0317328
• 68435-07-4
• Oprea1_570507
• 1-methoxycarbonyl-3-hydroxyadamantane
• Tricyclo[3.3.1.13,7decane-3-ol-1-carboxylic acid, methyl ester
• AKOS001592618
• ChemDiv1_019054
• EU-0033765
• Tricyclo(3.3.1.13,7)decane-3-ol-1-carboxylic acid, methyl ester
• AS-8105
• 1-methoxycarbonyl-3-adamantanol
• Methyl 3-hydroxyadamantancarboxylate
• DB-297936
• NIST68435-07-4

• MDL： MFCD01838249
• Inchi： 1S/C12H18O3/c1-15-10(13)11-3-8-2-9(4-11)6-12(14,5-8)7-11/h8-9,14H,2-7H2,1H3
• InChI Key： BEBYNYCNFDDIFE-UHFFFAOYSA-N
• SMILES： OC12CC3CC(C1)CC(C(=O)OC)(C3)C2

Computed Properties

• Exact Mass: 210.126
• Monoisotopic Mass: 210.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 1.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.285
• Melting Point: No data available
• Boiling Point: 295 ºC
• Flash Point: 120 ºC
• Refractive Index: 1.4675
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Methyl 3-hydroxyadamantane-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H315 (100%) H319 (100%)
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Methyl 3-hydroxyadamantane-1-carboxylate

Methyl 3-hydroxyadamantane-1-carboxylate (CAS No. 68435-07-4): A Comprehensive Overview

Methyl 3-hydroxyadamantane-1-carboxylate (CAS No. 68435-07-4) is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, characterized by its unique adamantane backbone and hydroxyl functional group, has garnered considerable attention due to its potential applications in drug development and material science. The adamantane moiety, known for its remarkable stability and rigidity, makes this compound an intriguing candidate for various biochemical and medicinal applications.

The structural integrity of Methyl 3-hydroxyadamantane-1-carboxylate is a result of its adamantane core, which is a cubic hydrocarbon structure. This scaffold provides exceptional resistance to chemical degradation, making it suitable for environments where stability is paramount. The presence of a hydroxyl group at the third position introduces polarity to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets.

In recent years, the compound has been extensively studied for its pharmacological properties. Researchers have been particularly interested in its potential as a scaffold for the development of new drugs. The rigid structure of the adamantane core allows for precise modifications at specific positions, enabling the creation of derivatives with tailored biological activities. This flexibility has led to several promising studies exploring its use in treating various diseases.

One of the most notable areas of research involving Methyl 3-hydroxyadamantane-1-carboxylate is its application in oncology. Studies have shown that adamantane derivatives can exhibit inhibitory effects on certain enzymes and proteins involved in cancer cell proliferation. The hydroxyl group further enhances this potential by allowing for hydrogen bonding interactions with biological targets, thereby increasing the efficacy of drug candidates.

Additionally, the compound has shown promise in the field of neurology. Research indicates that derivatives of adamantine can cross the blood-brain barrier, making them suitable for treating neurological disorders. The stability of the adamantane core ensures that these compounds remain active within the brain, while the hydroxyl group facilitates interactions with neural receptors and enzymes.

The synthesis of Methyl 3-hydroxyadamantane-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets stringent quality standards. These techniques include catalytic hydrogenation, esterification, and protection-deprotection strategies to achieve the desired molecular structure.

The chemical properties of this compound also make it valuable in material science applications. Its stability and resistance to environmental factors such as heat and light make it suitable for use in high-performance materials. Researchers are exploring its potential use in coatings, adhesives, and other industrial applications where durability is essential.

In conclusion, Methyl 3-hydroxyadamantane-1-carboxylate (CAS No. 68435-07-4) is a versatile compound with significant implications in pharmaceuticals and material science. Its unique structure combining rigidity and polarity offers numerous opportunities for innovation. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing scientific and industrial technologies.